3-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-2-methylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-12(3-2-4-13(8)15)9-5-10(14(17)18)7-11(16)6-9/h2-7H,1H3,(H,17,18)
• InChI Key: HHCCGKPEIXQIGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID30690271
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261910-93-3

Description

3-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid, or 3-CMBF, is an important intermediate in the synthesis of various organic compounds. It is a member of the benzoic acid family, and is an aromatic compound with a chlorine atom and a fluorine atom attached to the benzene ring. 3-CMBF has a wide range of applications in the pharmaceutical, agrochemical, and polymer industries. It is used as a starting material for the synthesis of various drugs, agrochemicals, and polymers, and is also used in the production of other organic compounds.

Mechanism of Action

3-CMBF is an aromatic compound with a chlorine atom and a fluorine atom attached to the benzene ring. The chlorine atom acts as a nucleophile, while the fluorine atom acts as an electron-withdrawing group. This allows the chlorine atom to react with the substrate, forming a covalent bond. The reaction of the chlorine atom with the substrate is known as a nucleophilic substitution reaction.
Biochemical and Physiological Effects
3-CMBF is an important intermediate in the synthesis of various organic compounds. It has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase, which is involved in the formation of prostaglandins. In addition, 3-CMBF has been found to inhibit the enzyme aldose reductase, which is involved in the formation of sorbitol. It has also been found to possess anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

3-CMBF has several advantages and limitations for laboratory experiments. One of the main advantages of using 3-CMBF is that it is a relatively inexpensive starting material for the synthesis of various organic compounds. In addition, it is a relatively stable compound, and is not easily degraded or oxidized. However, it is important to note that 3-CMBF is a relatively potent compound, and should be handled with caution.

Future Directions

The future directions for 3-CMBF are vast and varied. One of the most promising areas of research is in the development of new drugs and agrochemicals. Researchers are also exploring the use of 3-CMBF in the production of polymers, dyes, pigments, and fragrances. In addition, 3-CMBF is being investigated for its potential to act as a therapeutic agent in the treatment of various diseases, such as cancer and diabetes. Finally, 3-CMBF is being studied for its potential use in the production of biofuels and renewable energy sources.

Synthesis Methods

3-CMBF can be synthesized from the reaction of 3-chloro-2-methylphenol and 5-fluoro-benzotrifluoride. The reaction is conducted in the presence of a catalyst, such as zinc chloride or aluminum chloride. The reaction is carried out in an inert solvent, such as acetonitrile or dichloromethane, and is usually carried out at room temperature. The reaction yields a product with a purity of 95%.

Scientific Research Applications

3-CMBF is used in a variety of scientific research applications. It is used as a starting material for the synthesis of various organic compounds, such as drugs, agrochemicals, and polymers. It is also used in the production of other organic compounds, such as dyes, pigments, and fragrances. In addition, 3-CMBF is used in the synthesis of various pharmaceuticals, such as anticonvulsants, antihistamines, and anti-inflammatories.